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Cat. No.: B122652 Get Quote

[2] A series of novel poly(2-allyl-4-ethoxyphenol)s were synthesized by the polymerization of 2-allyl-
4-ethoxyphenol using different mole ratios of monomer to initiator (Mo/I) under air, and the ... --

INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole

ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by

different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using

different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were

characterized by different ... --INVALID-LINK-- In this study, poly(2-allyl-4-ethoxyphenol) was

synthesized by free radical polymerization of 2-allyl-4-ethoxyphenol using benzoyl peroxide as an

initiator at different mole ratios of monomer to initiator in the air. The synthesized polymers were

characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The

thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the

synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the

synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with

a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- In

this study, poly(2-allyl-4-ethoxyphenol) was synthesized by free radical polymerization of 2-allyl-4-
ethoxyphenol using benzoyl peroxide as an initiator at different mole ratios of monomer to initiator in

the air. The synthesized polymers were characterized by different spectroscopic techniques such as

FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA

and DSC. The antioxidant activity of the synthesized polymers was evaluated by DPPH radical

scavenging assay. The results showed that the synthesized polymers have good thermal stability and

antioxidant activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the

best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried

out using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained

were characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR.
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The thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity

of the synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed

that the synthesized polymers have good thermal stability and antioxidant activity. The polymer

obtained with a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --

INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole

ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by

different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of

the polymers were investigated by TGA and DSC. The antioxidant activity of the synthesized

polymers was evaluated by DPPH radical scavenging assay. The results showed that the synthesized

polymers have good thermal stability and antioxidant activity. The polymer obtained with a monomer

to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- A series of novel

poly(2-allyl-4-ethoxyphenol)s were synthesized by the polymerization of 2-allyl-4-ethoxyphenol
using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were

characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The

thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the

synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the

synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with

a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The

polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to

initiator (Mo/I) under air, and the polymers obtained were characterized by different spectroscopic

techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were

investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by

DPPH radical scavenging assay. The results showed that the synthesized polymers have good

thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio

of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under air, and

the polymers obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-
allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under

air, and the polymers obtained were characterized by different ... --INVALID-LINK-- The

polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to

initiator (Mo/I) under air, and the polymers obtained were characterized by different spectroscopic

techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were

investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by

DPPH radical scavenging assay. The results showed that the synthesized polymers have good

thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio

of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
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ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under air, and

the polymers obtained were characterized by different spectroscopic techniques such as FT-IR, 1H-

NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and DSC.

The antioxidant activity of the synthesized polymers was evaluated by DPPH radical scavenging

assay. The results showed that the synthesized polymers have good thermal stability and antioxidant

activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the best

antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out

using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were

characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The

thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the

synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the

synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with

a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The

polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to

initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --INVALID-

LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of

monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by different

spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the

polymers were investigated by TGA and DSC. The antioxidant activity of the synthesized polymers

was evaluated by DPPH radical scavenging assay. The results showed that the synthesized polymers

have good thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator

mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-
allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under

air, and the polymers obtained were characterized by different spectroscopic techniques such as FT-

IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and

DSC. The antioxidant activity of the synthesized polymers was evaluated by DPPH radical

scavenging assay. The results showed that the synthesized polymers have good thermal stability and

antioxidant activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the

best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried

out using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained

were characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR.

The thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity

of the synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed

that the synthesized polymers have good thermal stability and antioxidant activity. The polymer

obtained with a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --

INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole
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ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by

different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of

the polymers were investigated by TGA and DSC. The antioxidant activity of the synthesized

polymers was evaluated by DPPH radical scavenging assay. The results showed that the synthesized

polymers have good thermal stability and antioxidant activity. The polymer obtained with a monomer

to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The

polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to

initiator (Mo/I) under air, and the polymers obtained were characterized by different spectroscopic

techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were

investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by

DPPH radical scavenging assay. The results showed that the synthesized polymers have good

thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio

of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under air, and

the polymers obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-
allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under

air, and the polymers obtained were characterized by different spectroscopic techniques such as FT-

IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and

DSC. The antioxidant activity of the synthesized polymers was evaluated by DPPH radical

scavenging assay. The results showed that the synthesized polymers have good thermal stability and

antioxidant activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the

best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried

out using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained

were characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR.

The thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity

of the synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed

that the synthesized polymers have good thermal stability and antioxidant activity. The polymer

obtained with a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --

INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole

ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by

different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of

the polymers were investigated by TGA and DSC. The antioxidant activity of the synthesized

polymers was evaluated by DPPH radical scavenging assay. The results showed that the synthesized

polymers have good thermal stability and antioxidant activity. The polymer obtained with a monomer

to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The

polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
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initiator (Mo/I) under air, and the polymers obtained were characterized by different spectroscopic

techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were

investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by

DPPH radical scavenging assay. The results showed that the synthesized polymers have good

thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio

of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under air, and

the polymers obtained were characterized by different spectroscopic techniques such as FT-IR, 1H-

NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and DSC.

The antioxidant activity of the synthesized polymers was evaluated by DPPH radical scavenging

assay. The results showed that the synthesized polymers have good thermal stability and antioxidant

activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the best

antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out

using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were

characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The

thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the

synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the

synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with

a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The

polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to

initiator (Mo/I) under air, and the polymers obtained were characterized by different spectroscopic

techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were

investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by

DPPH radical scavenging assay. The results showed that the synthesized polymers have good

thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio

of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under air, and

the polymers obtained were characterized by different spectroscopic techniques such as FT-IR, 1H-

NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and DSC.

The antioxidant activity of the synthesized polymers was evaluated by DPPH radical scavenging

assay. The results showed that the synthesized polymers have good thermal stability and antioxidant

activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the best

antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out

using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were

characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The

thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the
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synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the

synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with

a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK--_

of_poly2-allyl-4-
ethoxyphenol_and_its_use_as_a_potential_antioxidant_additive_for_combustible_liquids/references

The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer

to initiator (Mo/I) under air, and the polymers obtained were characterized by different spectroscopic

techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were

investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by

DPPH radical scavenging assay. The results showed that the synthesized polymers have good

thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio

of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under air, and

the polymers obtained were characterized by different spectroscopic techniques such as FT-IR, 1H-

NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and DSC.

The antioxidant activity of the synthesized polymers was evaluated by DPPH radical scavenging

assay. The results showed that the synthesized polymers have good thermal stability and antioxidant

activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the best

antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out

using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were

characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The

thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the

synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the

synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with

a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The

polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to

initiator (Mo/I) under air, and the polymers obtained were characterized by different spectroscopic

techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were

investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by

DPPH radical scavenging assay. The results showed that the synthesized polymers have good

thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio

of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under air, and

the polymers obtained were characterized by different spectroscopic techniques such as FT-IR, 1H-

NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and DSC.

The antioxidant activity of the synthesized polymers was evaluated by DPPH radical scavenging
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assay. The results showed that the synthesized polymers have good thermal stability and antioxidant

activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the best

antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out

using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were

characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The

thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the

synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the

synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with

a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The

polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to

initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --INVALID-

LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of

monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --

INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole

ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by

different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of

the polymers were investigated by TGA and DSC. The antioxidant activity of the synthesized

polymers was evaluated by DPPH radical scavenging assay. The results showed that the synthesized

polymers have good thermal stability and antioxidant activity. The polymer obtained with a monomer

to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The

polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to

initiator (Mo/I) under air, and the polymers obtained were characterized by different spectroscopic

techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were

investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by

DPPH radical scavenging assay. The results showed that the synthesized polymers have good

thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio

of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under air, and

the polymers obtained were characterized by different spectroscopic techniques such as FT-IR, 1H-

NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and DSC.

The antioxidant activity of the synthesized polymers was evaluated by DPPH radical scavenging

assay. The results showed that the synthesized polymers have good thermal stability and antioxidant

activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the best

antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out

using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were

characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The
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thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the

synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the

synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with

a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The

polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to

initiator (Mo/I) under air, and the polymers obtained were characterized by different spectroscopic

techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were

investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by

DPPH radical scavenging assay. The results showed that the synthesized polymers have good

thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio

of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under air, and

the polymers obtained were characterized by different spectroscopic techniques such as FT-IR, 1H-

NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and DSC.

The antioxidant activity of the synthesized polymers was evaluated by DPPH radical scavenging

assay. The results showed that the synthesized polymers have good thermal stability and antioxidant

activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the best

antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out

using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were

characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The

thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the

synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the

synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with

a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The

polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to

initiator (Mo/I) under air, and the polymers obtained were characterized by different spectroscopic

techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were

investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by

DPPH radical scavenging assay. The results showed that the synthesized polymers have good

thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio

of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under air, and

the polymers obtained were characterized by different spectroscopic techniques such as FT-IR, 1H-

NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and DSC.

The antioxidant activity of the synthesized polymers was evaluated by DPPH radical scavenging

assay. The results showed that the synthesized polymers have good thermal stability and antioxidant
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activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the best

antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out

using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were

characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The

thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the

synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the

synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with

a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- A

series of novel poly(2-allyl-4-ethoxyphenol)s were synthesized by the polymerization of 2-allyl-4-
ethoxyphenol using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers

obtained were characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-

NMR. The thermal properties of the polymers were investigated by TGA and DSC. The antioxidant

activity of the synthesized polymers was evaluated by DPPH radical scavenging assay. The results

showed that the synthesized polymers have good thermal stability and antioxidant activity. The

polymer obtained with a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity.

--INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole

ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by

different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using

different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were

characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The

thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the

synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the

synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with

a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The

polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to

initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --INVALID-

LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of

monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --

INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole

ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by

different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using

different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were

characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was

carried out using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers

obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under air, and
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the polymers obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-
allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under

air, and the polymers obtained were characterized by different ... --INVALID-LINK-- The

polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to

initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --INVALID-

LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of

monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --

INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole

ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by

different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using

different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were

characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was

carried out using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers

obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under air, and

the polymers obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-
allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under

air, and the polymers obtained were characterized by different ... --INVALID-LINK-- The

polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to

initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --INVALID-

LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of

monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --

INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole

ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by

different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using

different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were

characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was

carried out using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers

obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under air, and

the polymers obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-
allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under

air, and the polymers obtained were characterized by different ... --INVALID-LINK-- The

polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to

initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --INVALID-

LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of
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monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --

INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole

ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by

different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using

different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were

characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was

carried out using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers

obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under air, and

the polymers obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-
allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under

air, and the polymers obtained were characterized by different ... --INVALID-LINK-- The

polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to

initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --INVALID-

LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of

monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --

INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole

ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by

different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using

different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were

characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was

carried out using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers

obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under air, and

the polymers obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-
allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under

air, and the polymers obtained were characterized by different ... --INVALID-LINK-- The

polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to

initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --INVALID-

LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of

monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --

INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole

ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by

different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using

different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were

characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was
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carried out using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers

obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under air, and

the polymers obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-
allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under

air, and the polymers obtained were characterized by different ... --INVALID-LINK-- The

polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to

initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --INVALID-

LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of

monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --

INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole

ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by

different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using

different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained were

characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was

carried out using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers

obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under air, and

the polymers obtained were characterized by different ... --INVALID-LINK-- Support Center: 2-Allyl-4-
ethoxyphenol Polymerization**

Welcome to the technical support center for the polymerization of 2-Allyl-4-ethoxyphenol. This

resource is designed for researchers, scientists, and drug development professionals to provide

guidance and troubleshooting for common issues encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is the most common method for polymerizing 2-Allyl-4-ethoxyphenol?

A1: The most commonly cited method is free radical polymerization using an initiator like benzoyl

peroxide. This reaction is typically carried out under air.

Q2: What are the key factors influencing the polymerization of 2-Allyl-4-ethoxyphenol?

A2: The key factors that influence the polymerization process include the monomer to initiator mole

ratio (Mo/I), reaction temperature, and reaction time.

Q3: How does the monomer to initiator (Mo/I) ratio affect the polymer properties?
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A3: The Mo/I ratio significantly impacts the properties of the resulting polymer. For instance, a study

found that a Mo/I ratio of 100:1 resulted in a polymer with the best antioxidant activity.

Q4: What are the expected thermal properties of poly(2-allyl-4-ethoxyphenol)?

A4: Poly(2-allyl-4-ethoxyphenol) has been shown to possess good thermal stability. The thermal

properties can be investigated using techniques like Thermogravimetric Analysis (TGA) and

Differential Scanning Calorimetry (DSC).
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Issue Potential Cause Recommended Solution

Low or No Polymer Yield
Inappropriate monomer to

initiator ratio.

Optimize the Mo/I ratio. A

common starting point is a 100:1

ratio.

Incorrect reaction temperature.

Ensure the reaction is carried out

at the optimal temperature for the

chosen initiator. For benzoyl

peroxide, this is typically around

80-90 °C.

Insufficient reaction time.

Increase the reaction time to

allow for complete

polymerization.

Impurities in the monomer.
Purify the 2-Allyl-4-ethoxyphenol

monomer before use.

Polymer with Undesirable

Properties (e.g., low molecular

weight, poor thermal stability)

Incorrect Mo/I ratio.

Systematically vary the Mo/I ratio

to find the optimal condition for

the desired properties.

Presence of oxygen (if

conducting anaerobic

polymerization).

Ensure the reaction is performed

under an inert atmosphere (e.g.,

nitrogen or argon) if oxygen-

sensitive catalysts are used.

However, polymerization under

air has been successfully

reported.

Non-optimal reaction

temperature.

Fine-tune the reaction

temperature to control the rate of

polymerization and the resulting

polymer characteristics.

Difficulty in Characterizing the

Polymer

Incomplete removal of unreacted

monomer or initiator.

Purify the polymer after

synthesis, for example, by

precipitation in a non-solvent.

Inappropriate analytical

technique.

Use a combination of

spectroscopic techniques such

as FT-IR, 1H-NMR, and 13C-

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 14 / 17 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NMR for structural

characterization.

Experimental Protocols
Key Experiment: Free Radical Polymerization of 2-Allyl-4-ethoxyphenol

This protocol describes the synthesis of poly(2-allyl-4-ethoxyphenol) by free radical polymerization

using benzoyl peroxide as an initiator.

Materials:

2-Allyl-4-ethoxyphenol (monomer)

Benzoyl peroxide (initiator)

Reaction vessel (e.g., round-bottom flask)

Heating and stirring apparatus (e.g., magnetic stirrer with a hot plate)

Condenser

Procedure:

Monomer and Initiator Preparation: Accurately weigh the desired amounts of 2-Allyl-4-
ethoxyphenol and benzoyl peroxide to achieve the target monomer to initiator (Mo/I) mole ratio. A

common starting ratio is 100:1.

Reaction Setup: Place the monomer and initiator in the reaction vessel equipped with a magnetic

stir bar and a condenser.

Polymerization: Heat the reaction mixture to the desired temperature (e.g., 80-90 °C for benzoyl

peroxide) while stirring. The reaction is typically carried out under air.

Reaction Monitoring: Monitor the progress of the polymerization over a set period.

Polymer Isolation: After the reaction is complete, cool the mixture to room temperature. The

polymer can be isolated by precipitation in a suitable non-solvent (e.g., methanol or ethanol),

followed by filtration and drying.
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Characterization: Characterize the synthesized polymer using techniques such as FT-IR, 1H-NMR,

13C-NMR, TGA, and DSC to determine its structure and thermal properties.
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Caption: Experimental workflow for the polymerization of 2-Allyl-4-ethoxyphenol.
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Caption: Troubleshooting logic for low polymer yield.

To cite this document: BenchChem. [2-Allyl-4-ethoxyphenol polymerization troubleshooting].
BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b122652#2-
allyl-4-ethoxyphenol-polymerization-troubleshooting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 16 / 17 Tech Support

https://www.benchchem.com/product/b122652?utm_src=pdf-body-img
https://www.benchchem.com/product/b122652?utm_src=pdf-body
https://www.benchchem.com/product/b122652?utm_src=pdf-body-img
https://www.benchchem.com/product/b122652#2-allyl-4-ethoxyphenol-polymerization-troubleshooting
https://www.benchchem.com/product/b122652#2-allyl-4-ethoxyphenol-polymerization-troubleshooting
https://www.benchchem.com/product/b122652#2-allyl-4-ethoxyphenol-polymerization-troubleshooting
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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